Cas no 628732-11-6 (4,5-Difluoro-1-indanone)

4,5-Difluoro-1-indanone is a fluorinated indanone derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its structure, featuring fluorine substituents at the 4 and 5 positions, enhances reactivity and stability, making it valuable for constructing complex molecules. The compound is particularly useful in the development of bioactive compounds, including potential drug candidates, due to its ability to influence electronic and steric properties. Its high purity and consistent quality ensure reliable performance in synthetic applications. Researchers favor 4,5-Difluoro-1-indanone for its versatility in cross-coupling reactions, cyclizations, and other transformations critical to medicinal chemistry and material science.
4,5-Difluoro-1-indanone structure
4,5-Difluoro-1-indanone structure
Product Name:4,5-Difluoro-1-indanone
CAS No:628732-11-6
MF:C9H6F2O
MW:168.140149593353
MDL:MFCD07772124
CID:68511
PubChem ID:10866724
Update Time:2025-06-07

4,5-Difluoro-1-indanone Chemical and Physical Properties

Names and Identifiers

    • 4,5-Difluoro-2,3-dihydro-1H-inden-1-one
    • 4,5-difluoro-2,3-dihydroinden-1-one
    • 4,5-DIFLUOROINDAN-1-ONE
    • 4,5-DIFLUORO-1-INDANONE
    • 4,5-Difluoro-indan-1-one
    • 1H-INDEN-1-ONE, 4,5-DIFLUORO-2,3-DIHYDRO-
    • AMOT0796
    • FHKJIIXGCLYMCN-UHFFFAOYSA-N
    • AB42240
    • S968
    • ST2417895
    • AB0000809
    • TL8004298
    • AB1006459
    • 4C
    • SCHEMBL1339423
    • Z1147191117
    • AM9393
    • DTXSID30446351
    • AS-16172
    • SY047083
    • FT-0646408
    • A834058
    • AKOS012979870
    • 4,5-bis(fluoranyl)-2,3-dihydroinden-1-one
    • MFCD07772124
    • EN300-7355166
    • A26844
    • 1H-Inden-1-one,4,5-difluoro-2,3-dihydro-
    • 628732-11-6
    • AC-2273
    • CS-W009081
    • 4 pound not5-Difluoro-2 pound not3-dihydro-1H-inden-1-one
    • 4,5-Difluoro-1-indanone
    • MDL： MFCD07772124
    • Inchi： 1S/C9H6F2O/c10-7-3-1-5-6(9(7)11)2-4-8(5)12/h1,3H,2,4H2
    • InChI Key： FHKJIIXGCLYMCN-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC2C(CCC=21)=O)F

Computed Properties

  • Exact Mass: 168.03900
  • Monoisotopic Mass: 168.03867113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.362
  • Boiling Point: 259.7°C at 760 mmHg
  • Flash Point: 99°C
  • Refractive Index: 1.536
  • PSA: 17.07000
  • LogP: 2.09370

4,5-Difluoro-1-indanone Security Information

4,5-Difluoro-1-indanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

4,5-Difluoro-1-indanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE851-1g
4,5-Difluoro-1-indanone
 628732-11-6 97%
1g
 346.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE851-250mg
4,5-Difluoro-1-indanone
 628732-11-6 97%
250mg
 143CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE851-100mg
4,5-Difluoro-1-indanone
 628732-11-6 97%
100mg
 58CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE851-5g
4,5-Difluoro-1-indanone
 628732-11-6 97%
5g
 1831CNY 2021-05-07
Alichem
A079000835-5g
4,5-Difluoro-2,3-dihydro-1H-inden-1-one
 628732-11-6 95%
5g
 $452.10 2023-09-01
Alichem
A079000835-10g
4,5-Difluoro-2,3-dihydro-1H-inden-1-one
 628732-11-6 95%
10g
 $604.66 2023-09-01
Chemenu
CM243431-5g
4,5-Difluoro-2,3-dihydro-1H-inden-1-one
 628732-11-6 95%
5g
 $209 2021-06-16
Chemenu
CM243431-10g
4,5-Difluoro-2,3-dihydro-1H-inden-1-one
 628732-11-6 95%
10g
 $336 2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE851-200mg
4,5-Difluoro-1-indanone
 628732-11-6 97%
200mg
 97.0CNY 2021-07-17
Chemenu
CM243431-5g
4,5-Difluoro-2,3-dihydro-1H-inden-1-one
 628732-11-6 95%
5g
 $*** 2023-05-30

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